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Compound of Interest

Compound Name: 4-Methyl-6-phenyl-2H-pyranone

Cat. No.: B149869

Topic: Use of 4-Methyl-6-phenyl-2H-pyranone

Audience: Researchers, scientists, and drug development professionals.

Foreword

Extensive investigation of the scientific literature reveals that 4-Methyl-6-phenyl-2H-pyranone
is not utilized as a fluorescent probe. There is no available data on its photophysical properties,
such as excitation and emission spectra or quantum yield, that would support such an
application.

Instead, the primary documented application of 4-Methyl-6-phenyl-2H-pyranone is as a
chemical intermediate for the synthesis of N-hydroxypyridone derivatives. These derivatives
have shown significant biological activity, specifically in protecting astrocytes from oxidative
stress by enhancing mitochondrial function.[1]

These application notes and protocols, therefore, focus on this validated scientific application.

Introduction to 4-Methyl-6-phenyl-2H-pyranone

4-Methyl-6-phenyl-2H-pyranone is a heterocyclic organic compound. It has been identified as
a derivative from Scutellaria baicalensis (Baikal skullcap), a plant used in traditional medicine.
Its principal utility in research and development lies in its role as a scaffold for synthesizing
more complex molecules with therapeutic potential.
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Chemical Properties

Property Value

CAS Number 4467-30-5
Molecular Formula C12H1002
Molecular Weight 186.21 g/mol
Appearance Solid
Storage -20°C

Primary Application: Synthesis of Neuroprotective
N-hydroxypyridone Derivatives

The most significant application of 4-Methyl-6-phenyl-2H-pyranone is as a starting material
for the synthesis of N-hydroxypyridone derivatives. These synthesized compounds have been
demonstrated to protect astrocytes against toxicity induced by hydrogen peroxide, a common
model for oxidative stress.[1]

Biological Context and Signaling Pathway

Astrocytes are crucial for maintaining brain homeostasis and protecting neurons from damage.
[1] Oxidative stress, characterized by an excess of reactive oxygen species (ROS) like
hydrogen peroxide (H202), can lead to mitochondrial dysfunction and ultimately cell death. N-
hydroxypyridone derivatives synthesized from 4-Methyl-6-phenyl-2H-pyranone have been
shown to counteract this by improving mitochondrial functionality.[1] This includes stabilizing
the mitochondrial membrane potential and preserving the oxygen consumption rate, which are
critical for cellular energy production and survival.[1]

The general workflow and biological application are depicted below.
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Workflow for Synthesis and Application of N-hydroxypyridone Derivatives

Chemical Synthesis Biological Application
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Experimental Workflow for Astrocyte Protection Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyranone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149869#use-of-4-methyl-6-phenyl-2h-pyranone-as-a-
fluorescent-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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